4-cyano-N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-cyano-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H16N4OS/c1-15-4-2-6-19-20(15)25-22(28-19)26(14-17-5-3-11-24-13-17)21(27)18-9-7-16(12-23)8-10-18/h2-11,13H,14H2,1H3
• InChI Key: DVVGHFAZRWITNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)C#N
• Molecular Formula: C22H16N4OS
• Molecular Weight: 384.5 g/mol

Description

4-cyano-N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Anticancer Activity

• Co(II) Complexes with Anticancer Properties : Co(II) complexes containing benzamide derivatives similar to 4-cyano-N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide have been synthesized and studied for their anticancer activity, particularly in human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).

Inhibitors in Cancer Treatment

• VEGFR-2 Inhibition for Cancer Treatment : Compounds structurally related to the chemical have been identified as potent inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), displaying significant efficacy in lung and colon carcinoma models (Borzilleri et al., 2006).

Synthesis and Reactivity

• Synthesis of Heterocyclic Derivatives : Research into the synthesis of 2,3-disubstituted derivatives of similar heterocyclic compounds provides insights into the chemical reactivity and potential applications of benzamide derivatives in various fields (Baheti, Kapratwar, & Kuberkar, 2002).

Fluorescence and Imaging

• Fluorescence Properties for Imaging : Derivatives with structural similarities exhibit significant fluorescence properties, making them potentially useful in imaging and diagnostic applications (Mohareb et al., 2004).

Luminescent Materials

• Aggregation Enhanced Emission : Certain pyridine substituted benzamides demonstrate luminescence in solution and solid state, and their aggregation behavior can be manipulated for various applications, including sensory materials (Srivastava et al., 2017).

Cytotoxicity Studies

• Cytotoxic Evaluation in Drug Discovery : Benzamide derivatives have been evaluated for cytotoxic activity against cancer cell lines, indicating their potential in drug development and chemotherapy (Govindaraj et al., 2021).

Novel Syntheses

• Novel Synthetic Approaches : Research into new synthetic pathways for related compounds expands the scope for developing innovative drugs and materials (Ping, 2007).

Antimicrobial and Antiviral Activities

• Biological Activities in Microbial Control : The antimicrobial and antiviral properties of similar compounds have been explored, offering potential in the treatment of infections and diseases (Azzam, Elgemeie, & Osman, 2020).

Textile Dyeing and Antimicrobial Finishing

• Application in Textiles : Benzothiazole derivatives have been used in dyeing textiles, showing significant antimicrobial activity, which could lead to the development of antimicrobial fabrics (Shams et al., 2011).